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Compound of Interest

Compound Name: 3,5-Dinitrobenzyl chloride

Cat. No.: B1581733 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals working with 3,5-Dinitrobenzyl
chloride. Adherence to these protocols is essential for ensuring laboratory safety and proper

chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Dinitrobenzyl chloride is a corrosive solid that can cause severe skin burns and eye

damage.[1][2] It is also a suspected mutagen.[1] The compound reacts with water to liberate

toxic and corrosive hydrogen chloride gas.[2][3] Therefore, stringent adherence to PPE

protocols is mandatory.

Minimum PPE Requirements:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z.87.1 standard

with a full-face shield.[4]

Protects against dust particles,

splashes, and corrosive

vapors.

Skin Protection

Chemical-resistant gloves

(Nitrile recommended), a lab

coat, and closed-toe shoes. An

apron may be required for

larger quantities.[4]

Prevents skin contact with the

corrosive solid. Nitrile gloves

are generally recommended

for handling chlorinated

aromatic compounds.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a particulate

filter (P100) is required when

handling the powder outside of

a certified chemical fume hood

or glove box, or when dust

generation is likely.[3][5]

Protects against inhalation of

the hazardous dust.

Glove Selection: While specific permeation data for 3,5-Dinitrobenzyl chloride is not readily

available, data for Benzyl Chloride suggests that Nitrile gloves are a suitable choice for

handling. However, it is crucial to consult the glove manufacturer's chemical resistance guide

for specific breakthrough times and to inspect gloves for any signs of degradation before and

during use.

Operational Plan: Step-by-Step Handling
Procedures
All handling of 3,5-Dinitrobenzyl chloride must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood or a glove box to minimize inhalation

exposure.

Preparation:

Designated Area: Establish a designated area for handling 3,5-Dinitrobenzyl chloride.

Ensure the area is clean and free of incompatible materials such as bases, strong oxidizing
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agents, and water.[3]

Emergency Equipment: Verify that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: A spill kit containing a neutralizer for acids (such as sodium bicarbonate or a

commercial spill absorbent for corrosive solids) and appropriate waste disposal bags must

be available in the immediate vicinity.

Handling:

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Weighing: If weighing is required, perform this task within the fume hood or in a balance

enclosure to contain any dust. Use a scoop or spatula for transfers.

Dissolving: When dissolving the solid, slowly add the 3,5-Dinitrobenzyl chloride to the

solvent. Be aware of potential exothermic reactions.

Avoid Dust: Handle the solid carefully to avoid generating dust.[1][6]

Clean-Up: After handling, decontaminate the work surface with a suitable cleaning agent and

wipe it down.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[1][6][2] Seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1]

[6][2] Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration.[1][6][2] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[1][2] If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water.

Seek immediate medical attention.

Spill Response:

Minor Spill (in a fume hood):

Wearing appropriate PPE, gently cover the spill with a neutralizer or absorbent material.

Sweep the material into a designated waste container.

Decontaminate the area with a suitable solvent.

Major Spill (outside a fume hood):

Evacuate the immediate area and alert others.

Contact the institution's environmental health and safety (EHS) department immediately.

Prevent entry to the contaminated area.
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Disposal Plan
All waste materials contaminated with 3,5-Dinitrobenzyl chloride must be treated as

hazardous waste.

Waste Segregation and Collection:

Solid Waste: All disposable PPE (gloves, lab coats), contaminated weighing paper, and other

solid materials must be placed in a clearly labeled, sealed, and puncture-resistant hazardous

waste container.

Unused Chemical: Unused or unwanted 3,5-Dinitrobenzyl chloride must be disposed of in

its original container or a compatible, properly labeled hazardous waste container. Do not

mix with other waste streams.

Empty Containers: "Empty" containers may still contain hazardous residue. These should be

triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected

and disposed of as hazardous liquid waste. The rinsed container should then be disposed of

according to institutional guidelines.

Disposal Procedure:

All hazardous waste must be disposed of through the institution's EHS department or a

licensed hazardous waste disposal contractor.[1][5][7]

Ensure all waste containers are properly labeled with the chemical name, associated

hazards, and accumulation start date.

Chemical and Physical Properties
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Property Value

CAS Number 74367-78-5[8]

Molecular Formula C₇H₅ClN₂O₄

Appearance Yellow solid[2]

Hazards

Corrosive, Causes severe skin burns and eye

damage, Suspected of causing genetic

defects[1]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3,5-Dinitrobenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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